Cas no 2007921-31-3 (5-methylpyridazine-4-carbonitrile)

• Product Name: 5-methylpyridazine-4-carbonitrile
• CAS No: 2007921-31-3
• MF: C₆H₅N₃
• MW: 119.124000310898
• MDL: MFCD30471638
• CID: 4633547
• PubChem ID: 125041957
• Update Time: 2025-05-25

5-methylpyridazine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarbonitrile, 5-methyl-
• 5-methylpyridazine-4-carbonitrile
• AKOS030628634
• P16129
• 2007921-31-3
• AS-53145
• CS-0050428

• MDL： MFCD30471638
• Inchi： 1S/C6H5N3/c1-5-3-8-9-4-6(5)2-7/h3-4H,1H3
• InChI Key： XCFOHKHKFABYDC-UHFFFAOYSA-N
• SMILES： C1=NN=CC(C)=C1C#N

Computed Properties

• Exact Mass: 119.048347172g/mol
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 49.6Ų

Additional information on 5-methylpyridazine-4-carbonitrile

5-Methylpyridazine-4-Carbonitrile: A Comprehensive Overview

5-Methylpyridazine-4-carbonitrile, also known by its CAS number CAS No. 2007921-31-3, is a heterocyclic organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the pyridazine family, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The substitution at position 5 with a methyl group and at position 4 with a cyano group imparts unique electronic and structural properties to the molecule, making it an interesting subject for research and application.

The structure of 5-methylpyridazine-4-carbonitrile is characterized by its conjugated system, which extends across the pyridazine ring and the cyano group. This extended conjugation enhances the compound's stability and reactivity, making it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent studies have demonstrated that the presence of the methyl group at position 5 significantly influences the electronic properties of the molecule, potentially tuning its absorption spectrum for applications in light-emitting diodes (LEDs) and photovoltaic cells.

In terms of synthesis, 5-methylpyridazine-4-carbonitrile can be prepared through various routes, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. One of the most efficient methods involves the reaction of 5-methylpyridazine with cyanide sources under controlled conditions. Researchers have also explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining high yields.

The application of 5-methylpyridazine-4-carbonitrile extends beyond materials science into areas such as drug discovery and agrochemicals. Its ability to act as a ligand in metal complexes has been explored for catalytic applications in organic synthesis. Additionally, recent findings suggest that this compound may exhibit bioactivity against certain enzymes, making it a potential lead compound in pharmaceutical research.

From a toxicological perspective, 5-methylpyridazine-4-carbonitrile has been subjected to preliminary safety assessments. Studies indicate that it exhibits low acute toxicity in experimental models, though further research is required to fully understand its long-term effects and environmental fate.

In conclusion, 5-methylpyridazine-4-carbonitrile, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary chemical research. Its potential applications span multiple disciplines, underscoring the importance of ongoing investigations into its synthesis, characterization, and utilization.